Cas no 2172121-50-3 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid
• CAS No: 2172121-50-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6283454
• PubChem ID: 165878771
• Update Time: 2025-05-22

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid
• 2172121-50-3
• EN300-1502495
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylpropanoic acid

• Inchi： 1S/C24H26N2O5/c1-23(2,21(28)29)26-20(27)24(11-12-24)14-25-22(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： RUOVBYITHRTKOP-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid

Comprehensive Overview of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS No. 2172121-50-3)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS No. 2172121-50-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopropyl moiety, makes it a valuable building block for designing bioactive molecules. Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents" to explore its applications in drug discovery and bioconjugation.

The compound's CAS No. 2172121-50-3 is frequently referenced in academic literature and patent filings, particularly in studies focusing on "peptide-based therapeutics" and "targeted drug delivery systems." With the growing interest in personalized medicine and biologics, questions like "how to optimize Fmoc deprotection in solid-phase peptide synthesis" or "best practices for handling sensitive amino acid derivatives" highlight its relevance. The 2-methylpropanoic acid segment further enhances its stability, making it suitable for high-yield reactions.

In the context of green chemistry and sustainable synthesis, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid aligns with trends toward minimizing waste and improving atom economy. Searches for "eco-friendly peptide synthesis" or "reducing solvent use in Fmoc chemistry" reflect industry priorities. Its cyclopropyl group also attracts attention for "conformational restriction in drug design," a hot topic in optimizing pharmacokinetics.

From a technical perspective, the compound's Fmoc group allows for orthogonal deprotection strategies, a feature often queried as "Fmoc vs. Boc protection in peptide synthesis." Analytical techniques like HPLC and mass spectrometry are critical for quality control, addressing common questions such as "how to characterize complex amino acid derivatives." Storage recommendations typically emphasize protection from moisture, given the hydrolytic sensitivity of the carbamate linkage.

In summary, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS No. 2172121-50-3) bridges cutting-edge research and industrial applications, from "next-generation peptide drugs" to "biomaterial engineering." Its multifaceted role ensures continued demand in both academic and commercial sectors, driven by advancements in biotechnology and precision medicine.